Cas no 115012-08-3 (2-Amino-1-methyl-1H-imidazole-4,5-dione)
115012-08-3 structure
Product Name:2-Amino-1-methyl-1H-imidazole-4,5-dione
CAS No:115012-08-3
MF:C4H5N3O2
MW:127.101400136948
CID:227184
Update Time:2023-08-03
2-Amino-1-methyl-1H-imidazole-4,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4,5-dione,2-amino-1-methyl-
- Creatone A
- 2-amino-1-methyl-1H-imidazole-4,5-dione
- 2-Amino-1-methyl-1H-imidazole-4,5-dione
-
- Inchi: 1S/C4H5N3O2/c1-7-3(9)2(8)6-4(7)5/h1H3,(H2,5,6,8)
- InChI Key: ZKHMWPAAOJYNOR-UHFFFAOYSA-N
- SMILES: O=C1C(N=C(N)N1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 208
- Topological Polar Surface Area: 75.8
2-Amino-1-methyl-1H-imidazole-4,5-dione Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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